Cas no 272459-78-6 (1-(3-phenylbenzo[b]thiophen-2-yl)ethanone)
272459-78-6 structure
Product Name:1-(3-phenylbenzo[b]thiophen-2-yl)ethanone
CAS No:272459-78-6
MF:C16H12OS
MW:252.330883026123
CID:2120090
PubChem ID:10491036
Update Time:2025-04-21
1-(3-phenylbenzo[b]thiophen-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-phenylbenzo[b]thiophen-2-yl)ethanone
- SCHEMBL2506707
- DB-310974
- YOSMUEJZAFDNMX-UHFFFAOYSA-N
- 272459-78-6
-
- Inchi: 1S/C16H12OS/c1-11(17)16-15(12-7-3-2-4-8-12)13-9-5-6-10-14(13)18-16/h2-10H,1H3
- InChI Key: YOSMUEJZAFDNMX-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=C(C2C=CC=CC=2)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 252.06088618Da
- Monoisotopic Mass: 252.06088618Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 45.3Ų
1-(3-phenylbenzo[b]thiophen-2-yl)ethanone Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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